2-[(4,6-dihydroxy-2-pyrimidinyl)thio]-N-[2-(trifluoromethyl)phenyl]acetamide

• IUPAC Name: 2-[(4-hydroxy-6-oxo-1H-pyrimidin-2-yl)sulfanyl]-N-[2-(trifluoromethyl)phenyl]acetamide
• InChI: InChI=1S/C13H10F3N3O3S/c14-13(15,16)7-3-1-2-4-8(7)17-11(22)6-23-12-18-9(20)5-10(21)19-12/h1-5H,6H2,(H,17,22)(H2,18,19,20,21)
• InChI Key: GFZISTFECPQLEW-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C(=C1)C(F)(F)F)NC(=O)CSC2=NC(=CC(=O)N2)O
• Molecular Formula: C13H10F3N3O3S
• Molecular Weight: 345.30 g/mol

Description

2-[(4,6-dihydroxy-2-pyrimidinyl)thio]-N-[2-(trifluoromethyl)phenyl]acetamide, also known as TPCA-1, is a small molecule inhibitor that has been extensively studied for its potential therapeutic applications. This compound has been found to inhibit the activity of the transcription factor NF-κB, which is known to play a critical role in inflammation, cell survival, and immune responses.

Mechanism of Action

2-[(4,6-dihydroxy-2-pyrimidinyl)thio]-N-[2-(trifluoromethyl)phenyl]acetamide inhibits the activity of NF-κB by binding to the kinase IKK-β, which is required for the activation of NF-κB. 2-[(4,6-dihydroxy-2-pyrimidinyl)thio]-N-[2-(trifluoromethyl)phenyl]acetamide binds to a specific site on IKK-β and prevents its activation, thereby inhibiting the activity of NF-κB. This leads to a reduction in the production of pro-inflammatory cytokines and an increase in apoptosis in cancer cells.
Biochemical and Physiological Effects:
2-[(4,6-dihydroxy-2-pyrimidinyl)thio]-N-[2-(trifluoromethyl)phenyl]acetamide has been shown to have a wide range of biochemical and physiological effects. In cancer cells, 2-[(4,6-dihydroxy-2-pyrimidinyl)thio]-N-[2-(trifluoromethyl)phenyl]acetamide induces apoptosis and reduces tumor growth by inhibiting NF-κB activity. In inflammation and autoimmune disorders, 2-[(4,6-dihydroxy-2-pyrimidinyl)thio]-N-[2-(trifluoromethyl)phenyl]acetamide reduces inflammation by inhibiting the production of pro-inflammatory cytokines. 2-[(4,6-dihydroxy-2-pyrimidinyl)thio]-N-[2-(trifluoromethyl)phenyl]acetamide has also been shown to reduce oxidative stress and protect against neuronal damage in animal models of neurodegenerative diseases.

Advantages and Limitations for Lab Experiments

One advantage of 2-[(4,6-dihydroxy-2-pyrimidinyl)thio]-N-[2-(trifluoromethyl)phenyl]acetamide is its specificity for IKK-β and NF-κB, which allows for targeted inhibition of these pathways. 2-[(4,6-dihydroxy-2-pyrimidinyl)thio]-N-[2-(trifluoromethyl)phenyl]acetamide is also relatively stable and easy to synthesize, which makes it a useful tool for laboratory experiments. However, one limitation of 2-[(4,6-dihydroxy-2-pyrimidinyl)thio]-N-[2-(trifluoromethyl)phenyl]acetamide is its relatively low potency, which may limit its effectiveness in vivo. 2-[(4,6-dihydroxy-2-pyrimidinyl)thio]-N-[2-(trifluoromethyl)phenyl]acetamide also has limited solubility in aqueous solutions, which may make it difficult to use in certain experiments.

Future Directions

There are many potential future directions for research on 2-[(4,6-dihydroxy-2-pyrimidinyl)thio]-N-[2-(trifluoromethyl)phenyl]acetamide. One area of interest is the development of more potent inhibitors of IKK-β and NF-κB, which may have greater therapeutic potential. Another area of interest is the investigation of the role of NF-κB in various diseases and the potential for NF-κB inhibitors such as 2-[(4,6-dihydroxy-2-pyrimidinyl)thio]-N-[2-(trifluoromethyl)phenyl]acetamide to treat these diseases. Finally, there is a need for further studies to investigate the safety and efficacy of 2-[(4,6-dihydroxy-2-pyrimidinyl)thio]-N-[2-(trifluoromethyl)phenyl]acetamide in animal models and human clinical trials.

Synthesis Methods

The synthesis of 2-[(4,6-dihydroxy-2-pyrimidinyl)thio]-N-[2-(trifluoromethyl)phenyl]acetamide involves the reaction of 2-chloro-N-(2-trifluoromethylphenyl)acetamide with 4,6-dihydroxy-2-mercaptopyrimidine in the presence of a base such as potassium carbonate. The reaction is carried out in a solvent such as dimethylformamide or dimethyl sulfoxide, and the product is purified by chromatography. The yield of 2-[(4,6-dihydroxy-2-pyrimidinyl)thio]-N-[2-(trifluoromethyl)phenyl]acetamide is typically around 50%, and the compound is stable under normal laboratory conditions.

Scientific Research Applications

2-[(4,6-dihydroxy-2-pyrimidinyl)thio]-N-[2-(trifluoromethyl)phenyl]acetamide has been extensively studied for its potential therapeutic applications in various diseases such as cancer, inflammation, and autoimmune disorders. In cancer, NF-κB is known to promote tumor growth and survival, and inhibition of NF-κB activity by 2-[(4,6-dihydroxy-2-pyrimidinyl)thio]-N-[2-(trifluoromethyl)phenyl]acetamide has been shown to induce apoptosis and reduce tumor growth in various cancer cell lines. In inflammation and autoimmune disorders, NF-κB is known to promote the production of pro-inflammatory cytokines, and inhibition of NF-κB activity by 2-[(4,6-dihydroxy-2-pyrimidinyl)thio]-N-[2-(trifluoromethyl)phenyl]acetamide has been shown to reduce inflammation in animal models of arthritis and colitis.